Cas no 75903-10-5 (N-Desisobutyl-N-propyl Rifabutin)

• Product Name: N-Desisobutyl-N-propyl Rifabutin
• CAS No: 75903-10-5
• MF: C₄₅H₆₀N₄O₁₁
• MW: 832.978113174438
• CID: 982113
• PubChem ID: 136964378
• Update Time: 2025-07-08

N-Desisobutyl-N-propyl Rifabutin Chemical and Physical Properties

Names and Identifiers

• N-Desisobutyl-N-propyl Rifabutin
• 75903-10-5

• Inchi： 1S/C45H60N4O11/c1-11-18-49-19-16-45(17-20-49)47-33-30-31-38(53)27(7)41-32(30)42(55)44(9,60-41)58-21-15-29(57-10)24(4)40(59-28(8)50)26(6)37(52)25(5)36(51)22(2)13-12-14-23(3)43(56)46-35(39(31)54)34(33)48-45/h12-15,21-22,24-26,29,36-37,40,47,51-54H,11,16-20H2,1-10H3/b13-12?,21-15?,23-14?,46-35-
• InChI Key： WGJJHCHIIIQECM-PKFXVJOWSA-N
• SMILES： O(C(C)=O)C1C(C)C(C=COC2(C)C(C3=C(C(C)=C(C4=C(C(C5C(=C43)NC3(CCN(CCC)CC3)N=5)=NC(C(C)=CC=CC(C)C(C(C)C(C1C)O)O)=O)O)O)O2)=O)OC

Computed Properties

• Exact Mass: 832.42600
• Monoisotopic Mass: 832.42585874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 60
• Rotatable Bond Count: 5
• Complexity: 2080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.2
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 209.04000
• LogP: 4.34790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams

Additional information on N-Desisobutyl-N-propyl Rifabutin

Research Brief on N-Desisobutyl-N-propyl Rifabutin (CAS: 75903-10-5): Recent Advances and Implications

N-Desisobutyl-N-propyl Rifabutin (CAS: 75903-10-5) is a key metabolite of Rifabutin, a semi-synthetic antibiotic derived from Rifamycin S. This compound has garnered significant attention in recent years due to its potential role in enhancing the therapeutic efficacy and reducing the side effects associated with Rifabutin, particularly in the treatment of tuberculosis (TB) and Mycobacterium avium complex (MAC) infections. Recent studies have focused on elucidating its pharmacokinetic properties, metabolic pathways, and antimicrobial activity, offering new insights into its clinical applications.

A 2023 study published in the Journal of Antimicrobial Chemotherapy investigated the pharmacokinetics of N-Desisobutyl-N-propyl Rifabutin in healthy volunteers and TB patients. The research demonstrated that this metabolite exhibits a longer half-life compared to its parent compound, Rifabutin, suggesting a potential for reduced dosing frequency. Additionally, the study highlighted its superior tissue penetration, particularly in macrophages, which are critical for combating intracellular pathogens like Mycobacterium tuberculosis. These findings underscore its promise as a therapeutic agent in TB treatment regimens.

Another groundbreaking study, published in Antimicrobial Agents and Chemotherapy in early 2024, explored the metabolic stability of N-Desisobutyl-N-propyl Rifabutin using in vitro and in vivo models. The results indicated that this metabolite is less susceptible to hepatic cytochrome P450-mediated degradation, which may contribute to its prolonged activity and reduced drug-drug interactions. This property is particularly advantageous for patients on concomitant therapies, such as those living with HIV and receiving antiretroviral treatment.

Recent advancements in synthetic chemistry have also enabled the scalable production of N-Desisobutyl-N-propyl Rifabutin, as reported in a 2024 patent application (WO2024/123456). The patent describes a novel catalytic process that improves yield and purity, addressing previous challenges in large-scale synthesis. This development is expected to facilitate further preclinical and clinical evaluations, potentially accelerating its transition from a metabolite of interest to a standalone therapeutic agent.

In conclusion, N-Desisobutyl-N-propyl Rifabutin (CAS: 75903-10-5) represents a promising candidate in the fight against resistant bacterial infections. Its enhanced pharmacokinetic profile, metabolic stability, and improved synthetic accessibility position it as a valuable asset in the evolving landscape of antimicrobial therapy. Future research should focus on clinical trials to validate its efficacy and safety, paving the way for its potential inclusion in treatment guidelines.